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Compound of Interest

Compound Name: 3-CHLORO-DL-PHENYLALANINE

Cat. No.: B613271

FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT
PROFESSIONALS

This document provides critical safety and logistical information for the handling and disposal of
3-Chloro-DL-phenylalanine. The following procedures are designed to ensure the safety of
laboratory personnel and to minimize environmental impact.

Hazard Identification and Personal Protective Equipment

3-Chloro-DL-phenylalanine is a chemical compound that requires careful handling to avoid
potential health risks. Based on data for the stereoisomer 3-Chloro-D-phenylalanine, the
primary hazards include:

o Skin Irritation (H315): May cause redness and irritation upon contact with skin.

e Serious Eye Irritation (H319): Can cause significant irritation and potential damage to the
eyes.

o Respiratory Irritation (H335): Inhalation of dust may lead to irritation of the respiratory tract.

To mitigate these risks, the following Personal Protective Equipment (PPE) is mandatory when
handling this compound:
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PPE Category Specification

) Chemical safety goggles or a full-face shield to
Eye and Face Protection ] ) ]
protect against airborne particles and splashes.

) Chemical-resistant gloves (e.qg., Nitrile rubber)
Hand Protection ) ) )
inspected for integrity before each use.

A laboratory coat or chemical-resistant apron to
Body Protection prevent skin contact. Long-sleeved garments

and full-length pants are also recommended.

For operations that may generate significant
dust, a NIOSH-approved respirator with a
) ) particulate filter (e.g., N95 or P2) is
Respiratory Protection )
recommended. All handling of the powder
should ideally be performed in a chemical fume

hood.

Operational Plan: From Recelipt to Use

A systematic approach to handling 3-Chloro-DL-phenylalanine is crucial for maintaining a
safe laboratory environment.

Receiving and Storage

 Inspection: Upon receipt, visually inspect the container for any signs of damage or leakage.

e Labeling: Ensure the container is clearly labeled with the chemical name, CAS number
(1956-15-6), and appropriate hazard warnings.

e Storage: Store in a cool, dry, and well-ventilated area, away from incompatible materials
such as strong oxidizing agents. The container should be kept tightly sealed.

Weighing and Preparation of Solutions

» Location: All weighing and handling of the solid material should be conducted in a certified
chemical fume hood to minimize inhalation exposure.
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Dispensing: Use a dedicated, labeled spatula or scoop for dispensing the powder. Avoid
creating dust clouds.

Weighing Vessel: Utilize a tared, stable weighing boat or paper.

Solution Preparation: When preparing solutions, slowly add the solid to the solvent to
prevent splashing.

Experimental Use

Containment: All experimental procedures involving 3-Chloro-DL-phenylalanine should be
performed within a designated and clearly marked area, preferably within a fume hood.

Personal Hygiene: Wash hands thoroughly with soap and water after handling the
compound, even if gloves were worn. Do not eat, drink, or smoke in the laboratory area.

Decontamination: Clean all spills immediately. Decontaminate work surfaces and equipment
after each use with an appropriate solvent.

Disposal Plan: Managing Chemical Waste

Proper disposal of 3-Chloro-DL-phenylalanine and associated waste is essential to prevent

environmental contamination and ensure regulatory compliance.

Waste Segregation

o Halogenated Waste: As a chlorinated organic compound, all waste containing 3-Chloro-DL-

phenylalanine must be segregated into a designated "Halogenated Organic Waste"
container.

Solid Waste: Unused or expired solid 3-Chloro-DL-phenylalanine should be disposed of in
its original container or a clearly labeled waste container.

Liquid Waste: Solutions containing this compound should be collected in a sealed, properly
labeled container for halogenated liquid waste.

Contaminated Materials: All disposable items that have come into contact with the chemical,
such as gloves, weighing papers, and pipette tips, must be placed in a designated, sealed
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waste bag or container for contaminated solid waste.

Labeling and Storage of Waste

» Labeling: All waste containers must be clearly labeled with "Hazardous Waste," the full
chemical name ("3-Chloro-DL-phenylalanine”), and the approximate concentration and

guantity.

o Storage: Waste containers should be kept sealed and stored in a designated satellite
accumulation area within the laboratory, away from general laboratory traffic.

Final Disposal

o Licensed Disposal Service: Arrange for the collection and disposal of all hazardous waste
through a licensed and certified chemical waste disposal company. Follow all local, state,
and federal regulations for the disposal of halogenated organic compounds.

Visual Workflow for Safe Handling

The following diagram illustrates the key steps in the safe handling and disposal of 3-Chloro-

DL-phenylalanine.
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Safe Handling Workflow for 3-Chloro-DL-phenylalanine
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Caption: Workflow for the safe handling of 3-Chloro-DL-phenylalanine.

« To cite this document: BenchChem. [Essential Safety and Operational Guide for 3-CHLORO-
DL-PHENYLALANINE]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b613271#personal-protective-equipment-for-handling-
3-chloro-dI-phenylalanine]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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